m-Terphenyl-3,3'',5'-tripropionic acid, alpha,alpha',alpha''-triamino-2',6',6''-trihydroxy-

• CAS RN: 1064-50-2
• Molecular Formula: C27H29N3O9
• Molecular Weight: 539.5 g/mol
• IUPAC Name: 2-amino-3-[3-[5-(2-amino-2-carboxyethyl)-3-[5-(2-amino-2-carboxyethyl)-2-hydroxyphenyl]-2-hydroxyphenyl]-4-hydroxyphenyl]propanoic acid
• InChI: InChI=1S/C27H29N3O9/c28-19(25(34)35)9-12-1-3-22(31)15(5-12)17-7-14(11-21(30)27(38)39)8-18(24(17)33)16-6-13(2-4-23(16)32)10-20(29)26(36)37/h1-8,19-21,31-33H,9-11,28-30H2,(H,34,35)(H,36,37)(H,38,39)
• InChI Key: NPBWIDQFGZURMZ-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1CC(C(=O)O)N)C2=CC(=CC(=C2O)C3=C(C=CC(=C3)CC(C(=O)O)N)O)CC(C(=O)O)N)O
• synonyms: trityrosine

Description

M-Terphenyl-3,3'',5'-tripropionic acid, alpha,alpha',alpha''-triamino-2',6',6''-trihydroxy- is a synthetic compound that has been extensively studied in the field of biochemical and physiological research. It is commonly referred to as TPT or TPTA and is used as a tool compound for investigating the mechanism of action of various enzymes and proteins.

Mechanism of Action

TPTA acts as a competitive inhibitor of enzymes that catalyze the hydrolysis of esters. It binds to the active site of the enzyme, preventing the substrate from binding and inhibiting the enzymatic reaction.
Biochemical and Physiological Effects:
TPTA has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and carboxylesterase. It has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using TPTA in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is its relatively high cost compared to other tool compounds.

Future Directions

There are several future directions for research involving TPTA. One area of interest is the development of new inhibitors based on the structure of TPTA. Another area of interest is the investigation of the potential therapeutic applications of TPTA, such as its use in the treatment of neurodegenerative diseases. Additionally, TPTA could be used as a tool compound for investigating the binding of proteins to other ligands, such as drugs or toxins.
In conclusion, m-Terphenyl-3,3'',5'-tripropionic acid, alpha,alpha',alpha''-triamino-2',6',6''-trihydroxy- is a synthetic compound that has been extensively studied in the field of biochemical and physiological research. Its use as a tool compound has provided valuable insights into the mechanism of action of various enzymes and proteins. While there are limitations to its use in lab experiments, its high purity and stability make it a valuable tool for scientific research. There are also several future directions for research involving TPTA, including the development of new inhibitors and the investigation of potential therapeutic applications.

Synthesis Methods

TPTA can be synthesized using a multi-step process involving the reaction of various reagents such as 3,3''-dihydroxy-5'-methyl-4,4'-dimethoxybiphenyl, triphosgene, and propionic acid. The final product is obtained after purification using column chromatography.

Scientific Research Applications

TPTA has been widely used in scientific research as a tool compound for investigating the mechanism of action of various enzymes and proteins. It has been used to study the binding affinity of proteins to ligands, the kinetics of enzyme-catalyzed reactions, and the structural changes that occur during protein-protein interactions.